[2-(3-Chlorophenyl)-1,3-thiazol-4-yl]acetic acid
[2-(3-Chlorophenyl)-1,3-thiazol-4-yl]acetic acid
Brand Name:
Vulcanchem
CAS No.:
17969-26-5
VCID:
VC21022819
InChI:
InChI=1S/C11H8ClNO2S/c12-8-3-1-2-7(4-8)11-13-9(6-16-11)5-10(14)15/h1-4,6H,5H2,(H,14,15)
SMILES:
C1=CC(=CC(=C1)Cl)C2=NC(=CS2)CC(=O)O
Molecular Formula:
C11H7ClNO2S-
Molecular Weight:
252.7 g/mol
[2-(3-Chlorophenyl)-1,3-thiazol-4-yl]acetic acid
CAS No.: 17969-26-5
Cat. No.: VC21022819
Molecular Formula: C11H7ClNO2S-
Molecular Weight: 252.7 g/mol
* For research use only. Not for human or veterinary use.
![[2-(3-Chlorophenyl)-1,3-thiazol-4-yl]acetic acid - 17969-26-5](/images/no_structure.jpg)
Specification
| CAS No. | 17969-26-5 |
|---|---|
| Molecular Formula | C11H7ClNO2S- |
| Molecular Weight | 252.7 g/mol |
| IUPAC Name | 2-[2-(3-chlorophenyl)-1,3-thiazol-4-yl]acetic acid |
| Standard InChI | InChI=1S/C11H8ClNO2S/c12-8-3-1-2-7(4-8)11-13-9(6-16-11)5-10(14)15/h1-4,6H,5H2,(H,14,15) |
| Standard InChI Key | CCUFHQQWZTVOCR-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)Cl)C2=NC(=CS2)CC(=O)O |
| Canonical SMILES | C1=CC(=CC(=C1)Cl)C2=NC(=CS2)CC(=O)[O-] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator